Cas no 493036-91-2 (1,4-Benzenediol, 2-[(1E)-2-(2,5-dimethylphenyl)ethenyl]-)

• Product Name: 1,4-Benzenediol, 2-[(1E)-2-(2,5-dimethylphenyl)ethenyl]-
• CAS No: 493036-91-2
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 1520427
• Update Time: 2024-08-24

1,4-Benzenediol, 2-[(1E)-2-(2,5-dimethylphenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-[(1E)-2-(2,5-dimethylphenyl)ethenyl]-

• Inchi： 1S/C16H16O2/c1-11-3-4-12(2)13(9-11)5-6-14-10-15(17)7-8-16(14)18/h3-10,17-18H,1-2H3/b6-5+
• InChI Key： USNVAMSGNZUUTK-AATRIKPKSA-N
• SMILES： C1(O)=CC=C(O)C=C1/C=C/C1=CC(C)=CC=C1C

Computed Properties

• Exact Mass: 240.11508

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 434.1±24.0 °C(Predicted)
• PSA: 40.46
• pka: 10.39±0.48(Predicted)